Cas no 54395-28-7 (Ethyl 3-chloromandelate)

• Product Name: Ethyl 3-chloromandelate
• CAS No: 54395-28-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 2108710
• Update Time: 2023-08-03

Ethyl 3-chloromandelate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chlorophenyl)-2-hydroxyacetate
• ethyl 3-chloromandelate
• Ethyl 3-chloromandelate

• Inchi： 1S/C10H11ClO3/c1-2-14-10(13)9(12)7-4-3-5-8(11)6-7/h3-6,9,12H,2H2,1H3
• InChI Key： YXRWJRDEXVLHEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5